Cas no 1351611-22-7 (2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine)

2-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}pyridine is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to an azetidine ring and a pyridine moiety. Its structural complexity offers potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules. The presence of the 3-chlorophenyl group enhances lipophilicity, which may improve membrane permeability in drug design. The azetidine ring contributes to conformational rigidity, while the pyridine carbonyl group provides a site for further functionalization. This compound is of interest for applications in pharmaceutical research, including the synthesis of enzyme inhibitors or receptor modulators, due to its balanced electronic and steric properties.
2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine structure
1351611-22-7 structure
Product Name:2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine
CAS No:1351611-22-7
MF:C17H13ClN4O2
MW:340.76372218132
CID:6479708
Update Time:2025-10-28

2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine
    • [3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-pyridin-2-ylmethanone
    • Inchi: 1S/C17H13ClN4O2/c18-13-5-3-4-11(8-13)15-20-16(24-21-15)12-9-22(10-12)17(23)14-6-1-2-7-19-14/h1-8,12H,9-10H2
    • InChI Key: RZENWYZVWZJANP-UHFFFAOYSA-N
    • SMILES: C(N1CC(C2ON=C(C3=CC=CC(Cl)=C3)N=2)C1)(C1=NC=CC=C1)=O

2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine Pricemore >>

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Additional information on 2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine

Introduction to 2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine (CAS No. 1351611-22-7)

2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1351611-22-7, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including the presence of a pyridine core and an intricate heterocyclic system, make it a valuable candidate for further investigation in drug discovery.

The molecular structure of 2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine incorporates several key functional groups that contribute to its potential pharmacological properties. The pyridine ring is known for its ability to interact with biological targets, while the 1,2,4-oxadiazole moiety is a well-documented scaffold in medicinal chemistry due to its versatility and bioactivity. Additionally, the 3-chlorophenyl group introduces a layer of electronic and steric modulation, which can influence the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel compounds that target various therapeutic areas. The synthesis and characterization of 2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine have been driven by the need for innovative molecules that can address unmet medical needs. This compound has been studied for its potential applications in oncology, neurology, and anti-inflammatory therapies, among others.

The chemical synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 1,2,4-oxadiazole ring into the azetidine core is a critical step that requires careful optimization. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Beyond its structural complexity, 2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine has shown intriguing biological activity in preclinical studies. Researchers have observed notable interactions with specific enzymes and receptors that are implicated in various disease pathways. These findings suggest that this compound may serve as a lead molecule for the development of new therapeutic agents.

The pharmacokinetic properties of this compound are also of great interest. Studies have begun to explore how the structural features of 2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug candidates and ensuring their efficacy and safety in clinical settings.

In conclusion, 2-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}pyridine represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery of new medicines.

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